Benzenesulfonamide, 4-amino-, polymer with (chloromethyl)oxirane, 4,4/'-(1-methylethylidene)bis[2,6-

• CAS No.: 129783-50-2
• Molecular Formula: C45H49Br4ClN2O9S
• Molecular Weight: 1149.0 g/mol
• IUPAC Name: 4-aminobenzenesulfonamide;2-(chloromethyl)oxirane;2,6-dibromo-4-[2-(3,5-dibromo-4-hydroxyphenyl)propan-2-yl]phenol;2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane
• InChI: InChI=1S/C21H24O4.C15H12Br4O2.C6H8N2O2S.C3H5ClO/c1-21(2,15-3-7-17(8-4-15)22-11-19-13-24-19)16-5-9-18(10-6-16)23-12-20-14-25-20;1-15(2,7-3-9(16)13(20)10(17)4-7)8-5-11(18)14(21)12(19)6-8;7-5-1-3-6(4-2-5)11(8,9)10;4-1-3-2-5-3/h3-10,19-20H,11-14H2,1-2H3;3-6,20-21H,1-2H3;1-4H,7H2,(H2,8,9,10);3H,1-2H2
• InChI Key: XJFDCJOFKMCIBS-UHFFFAOYSA-N
• SMILES: CC(C)(C1=CC=C(C=C1)OCC2CO2)C3=CC=C(C=C3)OCC4CO4.CC(C)(C1=CC(=C(C(=C1)Br)O)Br)C2=CC(=C(C(=C2)Br)O)Br.C1C(O1)CCl.C1=CC(=CC=C1N)S(=O)(=O)N
• Synonyms: Benzenesulfonamide, 4-amino-, polymer with (chloromethyl)oxirane, 4,4/'-(1-methylethylidene)bis[2,6-dibromophenol] and 2,2/'-[(1-methylethylidene) bis(4,1-phenyleneoxymethylene)]bis[oxirane]

Description

Benzenesulfonamide, 4-amino-, polymer with (chloromethyl)oxirane, 4,4/'-(1-methylethylidene)bis[2,6-] is a complex polymeric compound. This compound is notable for its unique structure, which combines benzenesulfonamide and (chloromethyl)oxirane with a bisphenol derivative. It is used in various industrial applications due to its stability and reactivity.

Preparation Methods

The synthesis of Benzenesulfonamide, 4-amino-, polymer with (chloromethyl)oxirane, 4,4/‘-(1-methylethylidene)bis[2,6-] typically involves a polymerization reaction. The process begins with the preparation of the monomers: benzenesulfonamide, 4-amino-, (chloromethyl)oxirane, and 4,4/’-(1-methylethylidene)bis[2,6-]. These monomers are then subjected to a polymerization reaction under controlled conditions, often involving a catalyst to facilitate the reaction. The reaction conditions, such as temperature and pressure, are carefully monitored to ensure the formation of the desired polymer .

Chemical Reactions Analysis

Benzenesulfonamide, 4-amino-, polymer with (chloromethyl)oxirane, 4,4/'-(1-methylethylidene)bis[2,6-] undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

Benzenesulfonamide, 4-amino-, polymer with (chloromethyl)oxirane, 4,4/'-(1-methylethylidene)bis[2,6-] has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various chemical reactions and as a precursor for the synthesis of other compounds.

Biology: It is used in the study of biological processes and as a tool for the modification of biomolecules.

Industry: It is used in the production of coatings, adhesives, and other materials due to its stability and reactivity.

Mechanism of Action

The mechanism of action of Benzenesulfonamide, 4-amino-, polymer with (chloromethyl)oxirane, 4,4/'-(1-methylethylidene)bis[2,6-] involves its interaction with various molecular targets. The compound can form covalent bonds with nucleophilic sites on biomolecules, leading to modifications in their structure and function. This interaction can affect various biological pathways and processes .

Comparison with Similar Compounds

Benzenesulfonamide, 4-amino-, polymer with (chloromethyl)oxirane, 4,4/'-(1-methylethylidene)bis[2,6-] can be compared with other similar compounds, such as:

Phenol, 4,4’-(1-methylethylidene)bis-:

Cyclohexanol, 4,4-(1-methylethylidene)bis-, polymer with (chloromethyl)oxirane: This compound is used in the production of various industrial materials.

The uniqueness of Benzenesulfonamide, 4-amino-, polymer with (chloromethyl)oxirane, 4,4/'-(1-methylethylidene)bis[2,6-] lies in its specific combination of functional groups, which imparts unique properties and reactivity.